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Compound of Interest

Compound Name: Boc-NH-PEG1-CH2CH2COOH

Cat. No.: B1681951 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG1-CH2CH2COOH
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

Boc-NH-PEG1-CH2CH2COOH, a PROTAC linker used in pharmaceutical research. The

following procedures are designed to ensure the safety of laboratory personnel and the

integrity of the product.

Product Information and Physical Data
Boc-NH-PEG1-CH2CH2COOH is a PEG-based PROTAC linker.[1][2] It is a heterobifunctional

crosslinker with a Boc-protected amine and a carboxylic acid group.[3][4] The polyethylene

glycol (PEG) spacer enhances solubility and stability.[5] While it is not currently classified as a

hazardous substance, its toxicological properties have not been fully investigated.[6] Therefore,

it is prudent to handle it with care, assuming it may be harmful.
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Property Value Source

Chemical Name

Propanoic acid, 3-[2-[[(1,1-

dimethylethoxy)carbonyl]amino

]ethoxy]-

[7]

Molecular Formula C10H19NO5 [7]

Molecular Weight 233.26 g/mol [7]

Appearance White to off-white solid [7]

Purity ≥97.0% [4][7]

Personal Protective Equipment (PPE)
Given that the toxicological properties of this compound are not fully known, a cautious

approach to personal protection is warranted. The following PPE should be worn at all times

when handling Boc-NH-PEG1-CH2CH2COOH:
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile or

neoprene gloves. For handling

hazardous compounds,

consider double gloving.

Eye Protection Safety Glasses/Goggles

Chemical safety goggles or

safety glasses with side

shields.

Body Protection Laboratory Coat/Gown

A clean lab coat or a

disposable gown made of a

low-permeability fabric.

Respiratory Protection Mask

A standard surgical mask is

recommended for handling the

powder to prevent inhalation. If

significant aerosolization is

possible, a fitted N95 respirator

should be considered.

Handling and Storage
Proper handling and storage are critical to maintain the quality of the compound and to prevent

accidental exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form.

Avoid direct contact with skin, eyes, and clothing.

Minimize dust generation and accumulation.

Use dedicated spatulas and weighing papers.

After handling, wash hands thoroughly with soap and water.
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Storage:

Powder: Store at -20°C for long-term storage (up to 3 years) or at 4°C for shorter periods (up

to 2 years).[7]

In Solvent: Store solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1][7]

Keep the container tightly sealed in a dry and well-ventilated place.[8]

Accidental Exposure and Spills
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Spill Response:

Ensure the area is well-ventilated.

Wear appropriate PPE as outlined above.

For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

sealed container for disposal.[6]

Do not let the product enter drains.

Disposal Plan
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All waste materials contaminated with Boc-NH-PEG1-CH2CH2COOH should be treated as

chemical waste.

Solid Waste: Collect all solid waste, including empty containers, contaminated weighing

papers, and disposable PPE, in a designated and clearly labeled chemical waste container.

Liquid Waste: Collect any solutions containing the compound in a labeled chemical waste

container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations for

chemical waste. Contact your institution's environmental health and safety department for

specific guidance.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Boc-NH-PEG1-
CH2CH2COOH in a laboratory setting.

Safe Handling Workflow for Boc-NH-PEG1-CH2CH2COOH
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Caption: A flowchart illustrating the key steps for the safe handling of Boc-NH-PEG1-
CH2CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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